Cas no 1566635-94-6 (2-Thiophenecarboxaldehyde, 5-[3-(1-hydroxyethyl)-1-pyrrolidinyl]-)

• Product Name: 2-Thiophenecarboxaldehyde, 5-[3-(1-hydroxyethyl)-1-pyrrolidinyl]-
• CAS No: 1566635-94-6
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 6121901
• PubChem ID: 112626099
• Update Time: 2025-10-28

2-Thiophenecarboxaldehyde, 5-[3-(1-hydroxyethyl)-1-pyrrolidinyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde, 5-[3-(1-hydroxyethyl)-1-pyrrolidinyl]-
• 5-[3-(1-HYDROXYETHYL)PYRROLIDIN-1-YL]THIOPHENE-2-CARBALDEHYDE
• EN300-725507
• 1566635-94-6

• Inchi： 1S/C11H15NO2S/c1-8(14)9-4-5-12(6-9)11-3-2-10(7-13)15-11/h2-3,7-9,14H,4-6H2,1H3
• InChI Key： UXZPOIDWVCZKJY-UHFFFAOYSA-N
• SMILES： C1(C=O)SC(N2CCC(C(O)C)C2)=CC=1

Computed Properties

• Exact Mass: 225.08234989g/mol
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• Density: 1.264±0.06 g/cm3(Predicted)
• Boiling Point: 413.1±30.0 °C(Predicted)
• pka: 15.00±0.20(Predicted)

Additional information on 2-Thiophenecarboxaldehyde, 5-[3-(1-hydroxyethyl)-1-pyrrolidinyl]-

2-Thiophenecarboxaldehyde, 5-[3-(1-hydroxyethyl)-1-pyrrolidinyl]

2-Thiophenecarboxaldehyde, 5-[3-(1-hydroxyethyl)-1-pyrrolidinyl] is a compound with the CAS number 1566635-94-6. This compound is a derivative of thiophene, a five-membered heterocyclic ring containing one sulfur atom. The structure of this compound includes a thiophene ring substituted with a carboxaldehyde group at the 2-position and a pyrrolidine ring at the 5-position. The pyrrolidine ring is further substituted with a hydroxyethyl group at the 3-position, making this compound a complex and potentially bioactive molecule.

The synthesis of 2-Thiophenecarboxaldehyde, 5-[3-(1-hydroxyethyl)-1-pyrrolidinyl] involves multiple steps, including the preparation of the thiophene derivative and subsequent alkylation or coupling reactions to introduce the pyrrolidine moiety. The presence of the hydroxyethyl group suggests that this compound may have some degree of solubility in both polar and non-polar solvents, depending on the overall structure and functional groups present.

Recent studies have shown that compounds with thiophene rings and nitrogen-containing heterocycles like pyrrolidine exhibit interesting biological activities. For instance, 2-Thiophenecarboxaldehyde derivatives have been reported to display potential anti-inflammatory and antioxidant properties. The introduction of the hydroxyethyl group in this compound may further enhance its bioavailability or interaction with biological targets.

In terms of applications, 2-Thiophenecarboxaldehyde, 5-[3-(1-hydroxyethyl)-1-pyrrolidinyl] could be explored for its role in drug discovery. The thiophene ring is known to contribute to various pharmacological effects due to its aromatic stability and potential for hydrogen bonding. The pyrrolidine ring, being a common motif in many bioactive compounds, may facilitate interactions with protein targets or enzymes.

Moreover, computational studies using molecular docking have revealed that this compound may bind to certain receptors or enzyme active sites with high affinity. Such findings suggest that it could be a lead compound for further optimization in therapeutic areas such as neurodegenerative diseases or cancer.

The chemical synthesis of this compound involves careful planning to ensure high yields and purity. Techniques such as column chromatography and spectroscopic analysis (e.g., NMR and IR) are typically employed to confirm the structure and purity of the final product. The use of modern analytical tools has significantly improved the characterization process for such complex molecules.

In conclusion, 2-Thiophenecarboxaldehyde, 5-[3-(1-hydroxyethyl)-1-pyrrolidinyl] represents an intriguing compound with potential applications in medicinal chemistry. Its unique structure combines features that may confer it with desirable pharmacological properties, making it a valuable candidate for further research and development.